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Compound of Interest

Compound Name: Conophylline

Cat. No.: B13846019

Essential Safety and Handling Guide for
Conophylline

This guide provides crucial safety and logistical information for the handling and disposal of
Conophylline in a research environment. The following procedures are designed to ensure the
safety of laboratory personnel and to minimize environmental impact.

Conophylline is a vinca alkaloid derived from the leaves of Ervatamia microphylla.[1][2] Like
other vinca alkaloids, such as vincristine and vinblastine, it is a biologically active compound
and should be handled with care.[3] Although a specific Safety Data Sheet (SDS) for
Conophylline is not readily available, the following guidelines are based on its chemical class
and general best practices for handling potent compounds in a laboratory setting.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Conophylline is provided below.
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Property Value Source

Molecular Formula C44H50N4010 [21[3114]

Molecular Weight 794.9 g/mol [3114]

Appearance Solid (assumed) General knowledge
CAS Number 142741-24-0 [3][5]

Personal Protective Equipment (PPE)

Due to its biological activity as a vinca alkaloid, stringent personal protective measures are
essential to prevent exposure. The following PPE is mandatory when handling Conophylline in
powder form or in solution.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double-gloving with nitrile

gloves

Provides a robust barrier
against skin contact. Change
gloves immediately if

contaminated.

Body Protection

Disposable, solid-front lab coat
with tight-fitting cuffs or a

"bunny suit"

Prevents contamination of
personal clothing. Cuffs should
be tucked into the inner pair of

gloves.

Eye Protection

Safety goggles with side
shields or a face shield

Protects eyes from splashes

and airborne particles.[6]

Respiratory Protection

NIOSH-approved N95

respirator or higher

Required when handling the
powder form to prevent
inhalation of fine particles.[6] A

surgical mask is not sufficient.

Foot Protection

Closed-toe shoes and

disposable shoe covers

Protects feet from spills and
prevents tracking of
contaminants outside the work

area.

Operational Plan for Handling Conophylline

Adherence to a strict operational workflow is critical for safety. The following step-by-step

procedures should be followed.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store Conophylline in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.
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It should be stored away from incompatible materials, though specific incompatibilities are
not documented. General practice is to store away from strong oxidizing agents.

Maintain a detailed inventory of the compound.
. Preparation of Solutions:

All handling of powdered Conophylline must be performed in a certified chemical fume
hood or a biological safety cabinet to minimize inhalation risk.

Before handling, decontaminate the work surface.

Wear all required PPE as specified in the table above.

Use a dedicated set of non-sparking tools (e.g., spatulas, weighing paper).

Weigh the desired amount of Conophylline carefully to avoid generating dust.

Add the powder to the solvent slowly and carefully.

Ensure the container is securely capped before removing it from the fume hood.
. Use in Experiments:

When using solutions of Conophylline, continue to wear appropriate PPE, including gloves,
a lab coat, and eye protection.

Conduct all experimental procedures that may generate aerosols within a fume hood or
biological safety cabinet.

Clearly label all solutions containing Conophylline.

Disposal Plan

Proper disposal of Conophylline and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:
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» Solid Waste: All disposable items that have come into contact with Conophylline, such as
gloves, shoe covers, weighing paper, and contaminated lab bench paper, should be
collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions of Conophylline and contaminated solvents should be
collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not
mix with other waste streams unless compatibility is known.

o Sharps Waste: Needles, syringes, and other sharps contaminated with Conophylline must
be disposed of in a designated sharps container for hazardous waste.

2. Waste Disposal Procedure:

» All hazardous waste must be disposed of through the institution's environmental health and
safety (EHS) office.

o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[7]

e Do not dispose of Conophylline down the drain or in the regular trash.[8][9]

Emergency Procedures

1. Skin Contact:

e Immediately remove contaminated clothing.

e Wash the affected area thoroughly with soap and water for at least 15 minutes.
» Seek immediate medical attention.

2. Eye Contact:

e Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

e Seek immediate medical attention.
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3. Inhalation:

e Move the individual to fresh air immediately.
e If breathing is difficult, administer oxygen.

» Seek immediate medical attention.

4. Ingestion:

e Do NOT induce vomiting.

e Rinse the mouth with water.

» Seek immediate medical attention.

5. Spills:

» Evacuate the immediate area.

 Alert others and your supervisor.

o If the spill is large or you are not trained to handle it, contact the institutional EHS office.

» For small spills, if you are trained and have the appropriate spill kit:

o

Ensure you are wearing all required PPE.

[¢]

Cover the spill with an absorbent material from a chemical spill kit.

[¢]

Carefully collect the absorbed material into a hazardous waste container.

[e]

Decontaminate the spill area with an appropriate cleaning agent.

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of
Conophylline from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13846019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13846019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Opera.tir.\.g Gu.iqe

Check Availability & Pricing

Handling & Use Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Conophylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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